2-(4-chlorophenyl)-2-oxoethyl 4-(4-methoxyphenyl)-4-oxobutanoate
Overview
Description
2-(4-chlorophenyl)-2-oxoethyl 4-(4-methoxyphenyl)-4-oxobutanoate is a chemical compound that belongs to the class of oxoesters. This compound has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(4-chlorophenyl)-2-oxoethyl 4-(4-methoxyphenyl)-4-oxobutanoate is not well understood. However, it has been reported that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Moreover, this compound has also been shown to inhibit the activity of various enzymes involved in the inflammatory pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been reported that this compound exhibits significant antitumor activity by inhibiting the growth of cancer cells. Moreover, this compound has also shown potential as an anti-inflammatory agent by inhibiting the activity of various enzymes involved in the inflammatory pathway.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 2-(4-chlorophenyl)-2-oxoethyl 4-(4-methoxyphenyl)-4-oxobutanoate in lab experiments is its potential as an antitumor and anti-inflammatory agent. Moreover, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research involving 2-(4-chlorophenyl)-2-oxoethyl 4-(4-methoxyphenyl)-4-oxobutanoate. One of the primary directions is to further investigate the mechanism of action of this compound to better understand its antitumor and anti-inflammatory properties. Moreover, future research could focus on the development of more potent analogs of this compound with lower toxicity. Additionally, this compound could be investigated for its potential applications in other fields, such as material science and nanotechnology.
Scientific Research Applications
2-(4-chlorophenyl)-2-oxoethyl 4-(4-methoxyphenyl)-4-oxobutanoate has various scientific research applications. One of the primary applications of this compound is in the field of medicinal chemistry. It has been reported that this compound exhibits significant antitumor activity against various cancer cells, including breast cancer, lung cancer, and colon cancer. Moreover, this compound has also shown potential as an anti-inflammatory agent.
properties
IUPAC Name |
[2-(4-chlorophenyl)-2-oxoethyl] 4-(4-methoxyphenyl)-4-oxobutanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClO5/c1-24-16-8-4-13(5-9-16)17(21)10-11-19(23)25-12-18(22)14-2-6-15(20)7-3-14/h2-9H,10-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJTJRRCIIJULPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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